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acid

Cat. No.: B3058138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Aminooxy)-2-methylpropanoic acid is a bifunctional molecule that offers a versatile

platform for the covalent modification of surfaces. Its unique structure, featuring a reactive

aminooxy group and a carboxylic acid moiety, enables the immobilization of this molecule onto

a variety of substrates. This surface functionalization is primarily achieved through the

formation of a stable oxime bond between the aminooxy group and a carbonyl (aldehyde or

ketone) functionalized surface. The presence of the carboxylic acid group provides a secondary

site for further conjugation, making it an ideal candidate for creating biocompatible and

functional surfaces for a range of applications in drug development, diagnostics, and

fundamental research.

The aminooxy group reacts chemoselectively with aldehydes and ketones under mild aqueous

conditions to form a robust oxime linkage.[1][2] This bio-orthogonal reaction is highly efficient

and proceeds with minimal side products, making it suitable for sensitive biological

applications.[3] The stability of the oxime bond is significantly greater than corresponding imine

or hydrazone linkages, ensuring the longevity of the functionalized surface under physiological

conditions.[4][5][6]
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These application notes provide detailed protocols for the functionalization of surfaces with 2-
(Aminooxy)-2-methylpropanoic acid, characterization of the modified surfaces, and

examples of its application in cell adhesion and bioconjugation.

Key Properties of 2-(Aminooxy)-2-methylpropanoic
acid
A summary of the key chemical and physical properties of 2-(Aminooxy)-2-methylpropanoic
acid hydrochloride is presented in Table 1.

Table 1: Physicochemical Properties of 2-(Aminooxy)-2-methylpropanoic acid hydrochloride

Property Value Reference(s)

Synonyms

AOIBA, 1-Carboxy-1-

methylethoxyammonium

chloride

[7]

CAS Number 89766-91-6 [4]

Molecular Formula C4H10ClNO3 [7]

Molecular Weight 155.58 g/mol [4]

Appearance
White to off-white crystalline

powder
[1]

Solubility Soluble in water N/A

Key Functional Groups
Aminooxy (-ONH2), Carboxylic

acid (-COOH)
N/A

Experimental Protocols
Protocol 1: Functionalization of Aldehyde-Modified
Surfaces
This protocol describes the immobilization of 2-(Aminooxy)-2-methylpropanoic acid onto a

surface previously functionalized with aldehyde groups.
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Materials:

Aldehyde-functionalized substrate (e.g., glass slide, silicon wafer, or polymer surface)

2-(Aminooxy)-2-methylpropanoic acid hydrochloride (CAS 89766-91-6)

Aniline (catalyst)

Sodium phosphate buffer (0.1 M, pH 7.0)

Ethanol

Deionized (DI) water

Nitrogen gas

Equipment:

Orbital shaker

Centrifuge

Sonicator

Nitrogen drying gun

Procedure:

Surface Preparation:

Clean the aldehyde-functionalized substrate by sonicating in ethanol for 15 minutes,

followed by rinsing with DI water.

Dry the substrate under a stream of nitrogen gas.

Reaction Solution Preparation:

Prepare a 10 mM solution of 2-(Aminooxy)-2-methylpropanoic acid hydrochloride in 0.1

M sodium phosphate buffer (pH 7.0).
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Prepare a 100 mM solution of aniline in the same buffer.

In a clean reaction vessel, mix the 2-(Aminooxy)-2-methylpropanoic acid solution and

the aniline solution in a 1:1 volume ratio. The final concentrations will be 5 mM 2-
(Aminooxy)-2-methylpropanoic acid and 50 mM aniline.

Immobilization Reaction:

Immerse the cleaned and dried aldehyde-functionalized substrate in the reaction solution.

Incubate the reaction at room temperature for 2-4 hours on an orbital shaker. The reaction

can be left overnight for potentially higher surface coverage.

Washing:

After incubation, remove the substrate from the reaction solution.

Wash the substrate thoroughly by immersing and agitating it in DI water three times for 5

minutes each to remove any non-covalently bound molecules.

Rinse the substrate with ethanol to remove residual water.

Drying and Storage:

Dry the functionalized substrate under a gentle stream of nitrogen gas.

Store the modified substrate in a desiccator or under an inert atmosphere to prevent

contamination.

Diagram of Experimental Workflow:
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Surface Preparation

Solution Preparation

Immobilization

Post-Reaction Processing

Clean Aldehyde Surface
(Sonication in Ethanol)

Rinse with DI Water

Dry with Nitrogen

Immerse Surface
in Reaction Solution

Dissolve 2-(Aminooxy)-2-
methylpropanoic acid in Buffer

Mix Solutions

Dissolve Aniline
(Catalyst) in Buffer

Incubate with Shaking
(2-4 hours, RT)

Wash with DI Water

Rinse with Ethanol

Dry with Nitrogen

Store in Desiccator

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3058138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Cell Culture

Adhesion Assay

Sterilize Substrates
(UV Irradiation)

Place in 96-well Plate

Seed Cells onto Substrates

Incubate (37°C, 5% CO2)
for 4-24 hours

Wash with PBS to
Remove Non-adherent Cells

Stain with Calcein AM

Quantify Adherent Cells
(Fluorescence)
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Aldehyde Surface R'-CHO

Hemiaminal Intermediate2-(Aminooxy)-2-methylpropanoic acid R-ONH2

Aniline
(Catalyst)

Oxime-Functionalized Surface R'-CH=N-O-R

H2O

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b3058138#using-2-aminooxy-2-
methylpropanoic-acid-for-surface-functionalization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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